Cas no 1795394-70-5 (N-methylpiperazine-1-sulfonamide hydrochloride)

• Product Name: N-methylpiperazine-1-sulfonamide hydrochloride
• CAS No: 1795394-70-5
• MF: C₅H₁₄ClN₃O₂S
• MW: 215.701558589935
• MDL: MFCD28118879
• CID: 4614521
• PubChem ID: 86812477
• Update Time: 2025-06-13

N-methylpiperazine-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methylpiperazine-1-sulfonamide hydrochloride
• N-Methylpiperazine-1-sulfonamide HCl
• AT20282
• N-methylpiperazine-1-sulfonamide;hydrochloride
• Z1918018840
• AS-77552
• CS-0187594
• MFCD28118879
• AKOS026744350
• EN300-35861
• 1795394-70-5
• N-methylpiperazine-1-sulfonamidehydrochloride

• MDL： MFCD28118879
• Inchi： 1S/C5H13N3O2S.ClH/c1-6-11(9,10)8-4-2-7-3-5-8;/h6-7H,2-5H2,1H3;1H
• InChI Key： KBYGRTBROZYKPX-UHFFFAOYSA-N
• SMILES： Cl.S(NC)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 215.0495256g/mol
• Monoisotopic Mass: 215.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazinesulfonamides

Additional information on N-methylpiperazine-1-sulfonamide hydrochloride

Comprehensive Overview of N-methylpiperazine-1-sulfonamide hydrochloride (CAS No. 1795394-70-5)

N-methylpiperazine-1-sulfonamide hydrochloride (CAS No. 1795394-70-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both N-methylpiperazine and sulfonamide moieties makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for N-methylpiperazine-1-sulfonamide hydrochloride has increased, particularly in the context of targeted drug design and medicinal chemistry. Researchers are exploring its role in modulating enzyme activity and receptor interactions, which aligns with the growing interest in precision medicine. The compound's hydrochloride salt form enhances its solubility, making it suitable for various experimental protocols.

One of the key trends driving interest in CAS No. 1795394-70-5 is its potential application in kinase inhibitor development. Kinases are critical targets in oncology and autoimmune diseases, and the sulfonamide group in this compound offers a promising scaffold for designing novel inhibitors. Additionally, its piperazine ring contributes to improved pharmacokinetic properties, a hot topic in drug optimization discussions.

From a synthetic chemistry perspective, N-methylpiperazine-1-sulfonamide hydrochloride is valued for its stability and reactivity. It serves as a building block for constructing more complex molecules, particularly in heterocyclic chemistry. The compound's CAS registry number (1795394-70-5) ensures precise identification in global chemical databases, facilitating collaboration among researchers.

Environmental and safety considerations are also paramount when working with N-methylpiperazine-1-sulfonamide hydrochloride. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry focus on green chemistry and sustainable synthesis practices.

In summary, N-methylpiperazine-1-sulfonamide hydrochloride (CAS No. 1795394-70-5) represents a compelling subject for modern chemical research. Its dual functionality as a sulfonamide and N-methylpiperazine derivative positions it at the intersection of multiple scientific advancements, from drug discovery to material science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research initiatives.